Cas no 126496-79-5 (1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate
• CAS No: 126496-79-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD10566310
• CID: 63825
• PubChem ID: 11701222
• Update Time: 2025-04-18

1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate
• (S)-TERT-BUTYL METHYL AZIRIDINE-1,2-DICARBOXYLATE
• Boc-L-Azi-OMe
• 1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate
• (S)-N-tert-butoxycarbonyl aziridine-2-carboxylate methyl ester
• 1-tert-butyl 2-methyl (1S,2S)-aziridine-1,2-dicarboxylate
• CS-0052393
• OHKDZMSOHBQKDL-UOQJWNSWSA-N
• 126496-79-5
• 1-N-Boc (2S)-Methyl aziridine-2-carboxylate
• P15268
• 1-(tert-Butyl)2-methyl(S)-aziridine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-methyl (2S)-aziridine-1,2-dicarboxylate
• AMY21765
• 1-(tert-butyl) 2-methyl (S)-aziridine-1,2-dicarboxylate
• J-502548
• AS-52504
• 1-tert-butyl 2-methyl (s)-aziridine-1,2-dicarboxylate
• 1,2-Aziridinedicarboxylic acid, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
• AKOS016004744
• MFCD10566310
• SCHEMBL3786077
• 1-(1,1-Dimethylethyl) 2-methyl (2S)-1,2-aziridinedicarboxylate

• MDL： MFCD10566310
• Inchi： 1S/C9H15NO4/c1-9(2,3)14-8(12)10-5-6(10)7(11)13-4/h6H,5H2,1-4H3/t6-,10?/m0/s1
• InChI Key： OHKDZMSOHBQKDL-UOQJWNSWSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 201.10000
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 249 ºC
• Flash Point: 104 ºC
• PSA: 55.61000
• LogP: 0.71660